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Compound of Interest

Compound Name: 2-Bromo-6-nitrobenzaldehyde

Cat. No.: B112248

An In-Depth Technical Guide to 2-Bromo-6-nitrobenzaldehyde

For researchers, scientists, and professionals in drug development, 2-Bromo-6-
nitrobenzaldehyde is a valuable chemical intermediate used in the synthesis of more complex
molecules.[1] Its specific arrangement of bromo, nitro, and aldehyde functional groups on a
benzene ring offers unique reactivity for constructing pharmaceutical and fine chemical
products.[1] This guide provides a comprehensive overview of its chemical identity, properties,
a detailed synthesis protocol, and its role in synthetic chemistry.

Chemical Identity and Structure

2-Bromo-6-nitrobenzaldehyde is an aromatic compound characterized by a benzaldehyde
core with a bromine atom and a nitro group at positions 2 and 6, respectively.

Chemical Structure:
Caption: Chemical structure of 2-Bromo-6-nitrobenzaldehyde.

The compound's CAS number is 20357-21-5.[2]

Table 1: Chemical Identifiers
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Identifier Value Source(s)
CAS Number 20357-21-5 [LI[21031[41[5]
IUPAC Name 2-bromo-6-nitrobenzaldehyde [3]

Molecular Formula

C7H4BrNOs

[2](3]

C1=CC(=C(C(=C1)Br)C=0)--

SMILES [11[3]1[6]
INVALID-LINK--[O-]
INChl=1S/C7H4BrNO3/c8-6-2-

InChl [3]
1-3-7(9(11)12)5(6)4-10/h1-4H
WRIAMYXQKSDDRP-

InChliKey [3]

UHFFFAOYSA-N

Physicochemical and Spectral Data

The properties of 2-Bromo-6-nitrobenzaldehyde make it a solid at room temperature. Its

computed properties provide further insight into its molecular characteristics.

ble 2: Physicochemical .

Property

Value

Source(s)

Molecular Weight

230.02 g/mol

[2](3]

Monoisotopic Mass

228.93746 Da

[3][6]

Complexity

192

[1](3]

Signal Word

Warning

Hazard Statements

H302, H315, H319, H332,
H335

Table 3: Predicted Mass Spectrometry Data

Predicted collision cross-section (CCS) values provide information for mass spectrometry-

based identification.
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Adduct miz Predicted CCS (A2)  Source(s)
[M+H]*+ 229.94473 137.6 [6]
[M+Na]* 251.92667 149.7 [6]
[M-H]- 227.93017 1445 [6]
[M+NHa]* 246.97127 158.7 [6]
[M+K]* 267.90061 135.4 [6]
[M+HCOO]- 273.93565 161.6 [6]

Data calculated using
CCSbase.[6]

Experimental Protocols: Synthesis

2-Bromo-6-nitrobenzaldehyde can be synthesized via the bromination of 2-
Nitrobenzaldehyde. The following protocol is based on established procedures.[4]

Logical Relationship: Chemical Transformation

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://www.benchchem.com/product/b112248?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6947004.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction

( ] Building Block
(e.g., 2-Bromo-6-nitrobenzaldehyde)

Workup &|Extraction

eactivity
(Extract with EtOACJ Chemical Synthesis

(e.g., Cross-Coupling, Derivatization)

Wash with Brine l

Lead Compound Library
(Dry with MgSO4) l
Purification
A 4

( ] Screening & Optimization

<« |

[ j Active Pharmaceutical
Ingredient (API)

-

Target Interaction
(e.g., Kinase Inhibition)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b112248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b112248?utm_src=pdf-custom-synthesis
https://www.a2bchem.com/20357-21-5.html
https://www.scbt.com/p/2-bromo-6-nitrobenzaldehyde-20357-21-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-nitrobenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6947004.htm
https://www.bldpharm.com/products/20357-21-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/15063174
https://www.benchchem.com/product/b112248#2-bromo-6-nitrobenzaldehyde-cas-number-and-structure
https://www.benchchem.com/product/b112248#2-bromo-6-nitrobenzaldehyde-cas-number-and-structure
https://www.benchchem.com/product/b112248#2-bromo-6-nitrobenzaldehyde-cas-number-and-structure
https://www.benchchem.com/product/b112248#2-bromo-6-nitrobenzaldehyde-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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